Cas no 2580102-70-9 (rac-(3R,4S)-4-(2,2-dimethylpropyl)pyrrolidin-3-amine)

• Product Name: rac-(3R,4S)-4-(2,2-dimethylpropyl)pyrrolidin-3-amine
• CAS No: 2580102-70-9
• MF: C₉H₂₀N₂
• MW: 156.268502235413
• CID: 5659326
• PubChem ID: 165895551
• Update Time: 2025-10-28

rac-(3R,4S)-4-(2,2-dimethylpropyl)pyrrolidin-3-amine Chemical and Physical Properties

Names and Identifiers

• rac-(3R,4S)-4-(2,2-dimethylpropyl)pyrrolidin-3-amine
• 2580102-70-9
• EN300-27718910

• Inchi： 1S/C9H20N2/c1-9(2,3)4-7-5-11-6-8(7)10/h7-8,11H,4-6,10H2,1-3H3/t7-,8-/m1/s1
• InChI Key： GCXUYACCVDWRLW-HTQZYQBOSA-N
• SMILES： N1C[C@H]([C@@H](C1)CC(C)(C)C)N

Computed Properties

• Exact Mass: 156.162648646g/mol
• Monoisotopic Mass: 156.162648646g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 126
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 38Ų

Additional information on rac-(3R,4S)-4-(2,2-dimethylpropyl)pyrrolidin-3-amine

Comprehensive Overview of rac-(3R,4S)-4-(2,2-dimethylpropyl)pyrrolidin-3-amine (CAS No. 2580102-70-9)

The compound rac-(3R,4S)-4-(2,2-dimethylpropyl)pyrrolidin-3-amine (CAS No. 2580102-70-9) is a chiral pyrrolidine derivative that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. Its unique structural features, including the 2,2-dimethylpropyl group and the stereogenic centers at the 3- and 4-positions, make it a valuable intermediate for the synthesis of bioactive molecules. Researchers and industry professionals frequently search for information on its synthetic routes, physicochemical properties, and potential applications in drug discovery.

One of the key reasons for the growing interest in rac-(3R,4S)-4-(2,2-dimethylpropyl)pyrrolidin-3-amine is its role as a building block for central nervous system (CNS) targeting compounds. The pyrrolidine scaffold is a common motif in many FDA-approved drugs, and modifications such as the introduction of the 2,2-dimethylpropyl group can significantly alter the pharmacokinetic and pharmacodynamic profiles of resulting molecules. Recent trends in drug discovery emphasize the importance of chiral purity and stereoselective synthesis, making this compound particularly relevant for researchers working on enantiomerically pure pharmaceuticals.

From a chemical perspective, rac-(3R,4S)-4-(2,2-dimethylpropyl)pyrrolidin-3-amine exhibits interesting physicochemical properties. The presence of both amino and alkyl groups contributes to its amphiphilic character, which is crucial for membrane permeability - a hot topic in modern drug design. The 2,2-dimethylpropyl moiety, also known as the neopentyl group, is known to confer metabolic stability to drug molecules, addressing one of the major challenges in pharmaceutical development. These characteristics align well with current industry focus on improving drug-like properties and ADME optimization.

The synthesis of rac-(3R,4S)-4-(2,2-dimethylpropyl)pyrrolidin-3-amine typically involves stereoselective methods to control the configuration at the 3- and 4-positions. Modern synthetic approaches often employ asymmetric catalysis or chiral pool strategies, reflecting the pharmaceutical industry's demand for efficient and scalable synthetic routes. Recent publications have highlighted innovative methods for constructing such pyrrolidine derivatives, with particular emphasis on atom economy and green chemistry principles - topics that consistently rank high in chemical literature searches.

In terms of applications, rac-(3R,4S)-4-(2,2-dimethylpropyl)pyrrolidin-3-amine serves as a versatile intermediate for various therapeutic areas. Its structural features make it particularly suitable for developing neuromodulators and receptor-targeting agents, which are currently among the most searched categories in medicinal chemistry. The compound's potential in addressing neurodegenerative disorders and mental health conditions aligns with global healthcare priorities and increasing public awareness about brain health.

Quality control and analytical characterization of rac-(3R,4S)-4-(2,2-dimethylpropyl)pyrrolidin-3-amine are critical aspects for researchers and manufacturers. Standard analytical techniques include chiral HPLC for enantiomeric purity determination and NMR spectroscopy for structural confirmation. The pharmaceutical industry's growing emphasis on quality by design (QbD) principles has made these analytical methods increasingly important, as evidenced by their prominence in scientific literature and patent applications.

From a commercial perspective, the demand for rac-(3R,4S)-4-(2,2-dimethylpropyl)pyrrolidin-3-amine reflects broader trends in the fine chemicals market. As pharmaceutical companies increasingly outsource complex intermediates, compounds like this have seen steady growth in custom synthesis services. The current market dynamics emphasize supply chain resilience and geographical diversification of suppliers - topics that frequently appear in industry reports and business analyses.

Looking forward, the scientific community continues to explore new derivatives and applications of rac-(3R,4S)-4-(2,2-dimethylpropyl)pyrrolidin-3-amine. Recent patent literature suggests potential in targeted drug delivery systems and bioconjugation strategies, areas that represent cutting-edge research in drug development. The compound's versatility ensures its relevance in addressing emerging challenges in personalized medicine and precision therapeutics - two of the most searched concepts in contemporary biomedical research.

For researchers working with rac-(3R,4S)-4-(2,2-dimethylpropyl)pyrrolidin-3-amine, proper handling and storage are essential considerations. While not classified as hazardous, standard laboratory precautions for amine-containing compounds should be followed. The scientific community's increasing focus on laboratory safety and responsible research practices has made these aspects particularly important in recent years.

In conclusion, rac-(3R,4S)-4-(2,2-dimethylpropyl)pyrrolidin-3-amine (CAS No. 2580102-70-9) represents a valuable chemical entity with diverse applications in pharmaceutical research and development. Its unique structural features, combined with current trends in drug discovery and medicinal chemistry, ensure its continued importance in scientific and industrial contexts. As research progresses, we can anticipate new discoveries and applications emerging for this versatile pyrrolidine derivative.